Palladium catalyzed Csp2–H activation for direct aryl hydroxylation: the unprecedented role of 1,4-dioxane as a source of hydroxyl radicals†
Chemical Communications Pub Date: 2014-11-04 DOI: 10.1039/C4CC06864E
Abstract
A novel strategy for direct aryl hydroxylation via Pd-catalysed Csp2–H activation through an unprecedented hydroxyl radical transfer from 1,4-dioxane, used as a solvent, is reported with bio relevant and sterically hindered heterocycles and various acyclic functionalities as versatile directing groups.
![Graphical abstract: Palladium catalyzed Csp2–H activation for direct aryl hydroxylation: the unprecedented role of 1,4-dioxane as a source of hydroxyl radicals](http://scimg.chem960.com/usr/1/C4CC06864E.jpg)
![Palladium catalyzed Csp2–H activation for direct aryl hydroxylation: the unprecedented role of 1,4-dioxane as a source of hydroxyl radicals†](https://scimg.chem960.com/usr/1/C4CC06864E.jpg)
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Journal Name:Chemical Communications
Research Products
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CAS no.: 131864-71-6